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Compound of Interest

Compound Name: Artobiloxanthone

Cat. No.: B1250396 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Artobiloxanthone, a pyranoxanthone found in various Artocarpus species, is a subject of

interest in research, particularly for its potential anticancer properties. As with any biologically

active compound, proper handling and disposal are paramount to ensure laboratory safety and

environmental protection. In the absence of a specific Safety Data Sheet (SDS) for

Artobiloxanthone, this guide provides a comprehensive set of procedures based on

established best practices for the disposal of laboratory chemical waste.

Immediate Safety and Disposal Plan
Researchers handling Artobiloxanthone should treat it as a potentially hazardous chemical

waste. The primary directive is to prevent its release into the environment. Under no

circumstances should Artobiloxanthone or its solutions be disposed of down the sink.

Step-by-Step Disposal Protocol:
Waste Identification and Segregation:

All materials contaminated with Artobiloxanthone, including unused compound,

solutions, contaminated personal protective equipment (PPE), and labware, must be

classified as chemical waste.
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This waste stream should be kept separate from other chemical waste to prevent unknown

reactions. Do not mix Artobiloxanthone waste with incompatible substances.

Containerization:

Use a designated, leak-proof, and chemically compatible container for solid and liquid

Artobiloxanthone waste. The container should be clearly labeled as "Hazardous Waste"

and include the full chemical name: "Artobiloxanthone."

It is recommended to use the original container for waste collection if it is in good condition

and can be securely sealed.

Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated SAA within the laboratory.[1]

This area must be at or near the point of waste generation and should be inspected

weekly for any signs of leakage.[1]

The waste container must remain closed except when adding waste.[1][2][3]

Disposal of Contaminated Materials:

All disposable items that have come into contact with Artobiloxanthone, such as gloves,

absorbent paper, and pipette tips, should be collected in a designated container for solid

chemical waste.[2]

Decontamination of Empty Containers:

An empty container that previously held Artobiloxanthone must be triple-rinsed with a

suitable solvent that can dissolve the compound.[2][4]

The resulting rinsate must be collected and disposed of as liquid hazardous waste.[2][4]

After triple-rinsing and removing or defacing the original label, the container can be

disposed of as non-hazardous solid waste.[2]

Waste Pickup and Final Disposal:
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Contact your institution's Environmental Health and Safety (EH&S) department to arrange

for the pickup and disposal of the Artobiloxanthone waste.[3] Adhere to your institution's

specific procedures and timelines for waste removal.

Key Chemical and Physical Properties of
Artobiloxanthone
Understanding the properties of Artobiloxanthone can inform safe handling and storage

practices. The following table summarizes key data for this compound.

Property Value

Molecular Formula C25H22O7

Molecular Weight 434.4 g/mol

Appearance Not explicitly stated, but likely a solid

Solubility in water 0.02793 mg/L @ 25 °C (estimated)[5]

XLogP3 4.8

Experimental Protocols
While specific experimental protocols for the disposal of Artobiloxanthone are not available,

the general principle of chemical waste management applies. The decision-making process for

laboratory chemical waste disposal is outlined in the workflow diagram below. This protocol is

adapted from general guidelines provided by various university and safety organizations.[1][2]

[3][5]

Laboratory Chemical Waste Disposal Workflow
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Chemical Waste Generated
(e.g., Artobiloxanthone)

Is a specific Safety Data Sheet (SDS)
 with disposal instructions available?

Follow specific disposal
 instructions in the SDS.

  Yes

Treat as Hazardous Chemical Waste.
Follow general laboratory protocols.

No  

Consult Institutional Environmental
 Health & Safety (EH&S) for guidance.

Segregate from incompatible materials.

Place in a labeled, sealed,
 and compatible container.

Store in a designated
 Satellite Accumulation Area (SAA).

Request waste pickup
 by EH&S.

Proper Disposal

Click to download full resolution via product page

Caption: Decision-making workflow for the proper disposal of laboratory chemical waste.
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By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of Artobiloxanthone, fostering a culture of safety and compliance within

the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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